Trimethoprim
Overview
Description
Trimethoprim is an antifolate antibiotic often used in combination with sulfamethoxazole to treat a number of infections, including those of the urinary tract, respiratory tract, and gastrointestinal tract . It is used to treat bacterial infections and works by stopping the growth of bacteria . It is also used to treat bladder or kidney infections, or ear infections caused by certain bacteria .
Synthesis Analysis
Complexes of trimethoprim (TMP), with Cu(II), Zn(II), Pt(II), Ru(III) and Fe(III) have been synthesized . These complexes have been characterized by spectroscopic techniques involving UV-vis, IR, mass and (1)H NMR . The analysis of several impurities of trimethoprim with various methods, including thin layer chromatography, gas chromatography, capillary electrophoresis as well as nuclear magnetic resonance is described .
Molecular Structure Analysis
Trimethoprim is an aminopyrimidine antibiotic whose structure consists of pyrimidine 2,4-diamine and 1,2,3-trimethoxybenzene moieties linked by a methylene bridge .
Chemical Reactions Analysis
Trimethoprim has been found to form tetramorphs, which are polymorphs isolated in the pure state by different techniques such as antisolvent method, freeze-drying, and spray drying . The polymorphs were characterized by FT-IR and Raman spectroscopy, differential scanning calorimetry (DSC), 15 N ss-NMR, field emission scanning electron microscopy, powder X-ray diffraction, and also dynamic vapor sorption .
Physical And Chemical Properties Analysis
Trimethoprim is an odorless white powder with a bitter taste . It has a molecular formula of C14H18N4O3 and a molecular weight of 290.32 g/mol . It has been found to form tetramorphs, which are polymorphs isolated in the pure state by different techniques .
Scientific Research Applications
Antibacterial Drug
Trimethoprim is widely used as an antibacterial drug. It has been used as a template to search for new targets. A new series of Trimethoprim analogs containing amide bonds have been synthesized. These analogs have shown increased affinity towards Dihydrofolate Reductase (DHFR), an enzyme that Trimethoprim inhibits .
Inhibitor of Nucleic Acid Synthesis
Trimethoprim inhibits DHFR and thereby is an indirect inhibitor of nucleic acid synthesis. This property of Trimethoprim has been used to study its effect on bacterial metabolism at different pH levels .
pH-Dependent Mode of Action
A study published in PLOS ONE investigated the role of pH in the mode of action of Trimethoprim on Escherichia coli . The study found that the basicity of Trimethoprim allows it to exist in different ionization states, which can affect its effect on bacterial metabolism . The study also found that more of the drug was recovered at pH 7 compared to pH 5 .
Treatment of Urinary Tract Infections
Trimethoprim has been used in the treatment of urinary tract infections . It has been shown to be as effective as cephalexin or ampicillin in treating these infections . It is also used for long-term prophylaxis of recurrent urinary tract infections .
Synthesis of Trimethoprim Analogs
A new series of Trimethoprim analogs containing amide bonds have been synthesized . These analogs have shown increased affinity towards Dihydrofolate Reductase (DHFR), an enzyme that Trimethoprim inhibits .
- DNA-Binding Agents : A study published in Molecules synthesized a new series of Trimethoprim analogs containing amide bonds . These analogs were found to have a higher affinity towards the Dihydrofolate Reductase (DHFR) enzyme, which Trimethoprim inhibits . The study also showed that these analogs have DNA-binding capacity .
Safety And Hazards
Trimethoprim can cause serious side effects. It can decrease renal tubular potassium excretion, leading to potentially life-threatening hyperkalemia . Rarely, severe hepatic necrosis occurs . The drug may also cause a syndrome resembling aseptic meningitis . It is also considered a moderate to severe irritant to the skin and eyes .
Future Directions
Due to the spread of community-acquired methicillin-resistant Staphylococcus aureus (CA-MRSA), the demand for trimethoprim/sulfamethoxazole (SXT) is increasing in the world . It is not clear whether the resistant strain emerges by overuse of SXT . Therefore, intense searching of new leading structures and active substances, which may be used as new drugs, especially against strain resistant to all available therapeutics, is very important .
properties
IUPAC Name |
5-[(3,4,5-trimethoxyphenyl)methyl]pyrimidine-2,4-diamine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18N4O3/c1-19-10-5-8(6-11(20-2)12(10)21-3)4-9-7-17-14(16)18-13(9)15/h5-7H,4H2,1-3H3,(H4,15,16,17,18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IEDVJHCEMCRBQM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1OC)OC)CC2=CN=C(N=C2N)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18N4O3 | |
Record name | TRIMETHOPRIM | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/21180 | |
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Record name | trimethoprim | |
Source | Wikipedia | |
URL | https://en.wikipedia.org/wiki/Trimethoprim | |
Description | Chemical information link to Wikipedia. | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID3023712 | |
Record name | Trimethoprim | |
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Molecular Weight |
290.32 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Trimethoprim is an odorless white powder. Bitter taste. (NTP, 1992), Solid | |
Record name | TRIMETHOPRIM | |
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Record name | Trimethoprim | |
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Solubility |
less than 1 mg/mL at 75 °F (NTP, 1992), ... Very slightly soluble in water and slightly soluble in alcohol., Soluble in N,N-dimethylacetamide (DMAC) at 13.86; benzyl alcohol at 7.29; propylene glycol at 2.57; chloroform at 1.82; methanol at 1.21; ether at 0.003; benzene at 0.002 g/100 ml at 25 °C., In water, 400 mg/l @ 25 °C, 6.15e-01 g/L | |
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Record name | Trimethoprim | |
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Mechanism of Action |
Trimethoprim is a reversible inhibitor of dihydrofolate reductase, one of the principal enzymes catalyzing the formation of tetrahydrofolic acid (THF) from dihydrofolic acid (DHF). Tetrahydrofolic acid is necessary for the biosynthesis of bacterial nucleic acids and proteins and ultimately for continued bacterial survival - inhibiting its synthesis, then, results in bactericidal activity. Trimethoprim binds with a much stronger affinity to bacterial dihydrofolate reductase as compared to its mammalian counterpart, allowing trimethoprim to selectively interfere with bacterial biosynthetic processes. Trimethoprim is often given in combination with sulfamethoxazole, which inhibits the preceding step in bacterial protein synthesis - given together, sulfamethoxazole and trimethoprim inhibit two consecutive steps in the biosynthesis of bacterial nucleic acids and proteins. As a monotherapy trimethoprim is considered bacteriostatic, but in combination with sulfamethoxazole is thought to exert bactericidal activity., Trimethoprim is a bacteriostatic lipophilic weak base structurally related to pyrimethamine. It binds to and reversibly inhibits the bacterial enzyme dihydrofolate reductase, selectively blocking conversion of dihydrofolic acid to its functional form, tetrahydrofolic acid. This depletes folate, an essential cofactor in the biosynthesis of nucleic acids, resulting in interference with bacterial nucleic acid and protein production. Bacterial dihydrofolate reductase is approximately 50,000 to 60,000 times more tightly bound by trimethoprim than is the corresponding mammalian enzyme., To determine the incidence & severity of hyperkalemia during trimethoprim therapy, 30 consecutive patients with acquired immunodeficiency syndrome receiving high-dose (20 mg/kg/day) trimethoprim were studied; in addition, the mechanism of trimethoprim-induced hyperkalemia was investigated in rats. Trimethoprim increased serum potassium concn by 0.6 mmol/l despite normal adrenocortical function & glomerular filtration rate. Serum potassium levels >5 mmol/l were observed during trimethoprim treatment in 15 of 30 patients. In rats, iv trimethoprim inhibited renal potassium excretion by 40% & increased sodium excretion by 46%. It was concluded that trimethoprim blocks apical membrane sodium channels in the mammalian distal nephron. As a consequence, the transepithelial voltage is reduced & potassium secretion is inhibited. Decreased renal potassium excretion secondary to these direct effects on kidney tubules leads to hyperkalemia in a substantial number of patients being treated with trimethoprim-containing drugs. | |
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Product Name |
Trimethoprim | |
Color/Form |
White to cream, crystalline powder | |
CAS RN |
738-70-5 | |
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Melting Point |
390 to 397 °F (NTP, 1992), 199-203 °C, 199 - 203 °C | |
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Retrosynthesis Analysis
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